Cas no 2089326-05-4 (4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a chloro substituent at the 4-position and a trifluoromethyl group at the 3-position—enhance reactivity and stability, making it a versatile intermediate for constructing complex molecules. The trifluoromethyl group imparts lipophilicity and metabolic resistance, while the chloro substituent facilitates further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly valuable in the development of crop protection agents due to its ability to improve bioavailability and target specificity. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.

4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole structure

2089326-05-4 structure

Product Name:4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole

CAS No:2089326-05-4

MF:C₅H₄ClF₃N₂

MW:184.546870231628

CID:6801710

PubChem ID:21219907

Update Time:2025-05-28

4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- WGUQGMKOHDUVER-UHFFFAOYSA-N
- G69108
- 2089326-05-4
- SCHEMBL2611110
- 4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole
- Inchi： 1S/C5H4ClF3N2/c1-11-2-3(6)4(10-11)5(7,8)9/h2H,1H3
- InChI Key： WGUQGMKOHDUVER-UHFFFAOYSA-N
- SMILES： ClC1=CN(C)N=C1C(F)(F)F

Computed Properties

Exact Mass: 184.0015103g/mol
Monoisotopic Mass: 184.0015103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 17.8Å²

4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	X196497A-100mg	4-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole	2089326-05-4	0.97	100mg	¥1189.8	2024-07-24
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